1-(4-BroMo-3-fluorophenyl)ethanone
Overview
Description
Scientific Research Applications
Molecular Structure Analysis :
- 1-(4-Bromo-3-fluorophenyl)ethanone has been studied for its molecular structure, vibrational frequencies, and vibrational assignments. The molecule's optimized structure was investigated using various theoretical methods, and the results aligned well with experimental data. Analysis through Natural Bond Orbital (NBO) indicated stability due to hyper-conjugative interactions and charge delocalization. This compound also showed potential as a nonlinear optical material due to its first hyperpolarizability properties (Mary et al., 2015).
Chemical Synthesis :
- The compound has been used in the selective α-monobromination of various alkylaryl ketones. This process demonstrated high efficiency and selectivity, showing its potential in organic synthesis (W. Ying, 2011).
Bioreduction in Synthesis :
- In the context of enantioselective synthesis, this compound has been used as an intermediate. For instance, its use in the synthesis of (S)-(-)-1-(4-fluorophenyl)ethanol, an important intermediate in pharmacologically active compounds, was explored. The synthesis involved bioreduction using Daucus carota cells, demonstrating the compound's role in producing chirally pure substances (ChemChemTech, 2022).
Pharmaceutical Research :
- This compound derivatives have been synthesized and evaluated for their antimicrobial activity. These studies contribute to the development of new antimicrobial agents, highlighting the compound's relevance in medicinal chemistry (Nagamani et al., 2018).
Material Science and Nonlinear Optics :
- Research has explored its potential in material science, especially in nonlinear optics. The compound's molecular structure and electronic properties, such as HOMO-LUMO analysis, play a crucial role
Catalysis and Chemical Transformations :
- The compound has been used in the synthesis of various chemically significant molecules, demonstrating its versatility in catalysis and chemical transformations. For example, its involvement in the synthesis of chalcone derivatives and other important organic compounds indicates its utility in organic synthesis and as a catalyst in various chemical reactions (Jarag et al., 2011).
Anxiolytic Activity Research :
- Derivatives of this compound have been synthesized and evaluated for their anxiolytic activity. This research contributes to the understanding of the compound's potential use in developing new anxiolytic agents, which are important in treating anxiety disorders (Liszkiewicz et al., 2006).
Synthesis of Complex Organic Structures :
- The compound has been employed in the synthesis of complex organic structures like pyrazolopyridines and other pyrido fused systems. These studies demonstrate the compound's utility in creating diverse molecular architectures, which is crucial for the development of new materials and pharmaceuticals (Almansa et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
It’s known that similar compounds can undergo reactions such as palladium-catalyzed amination . This suggests that 1-(4-Bromo-3-fluorophenyl)ethanone might interact with its targets through similar chemical reactions, leading to changes in the target molecules.
Biochemical Pathways
Related compounds have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound could potentially affect a wide range of biochemical pathways.
Pharmacokinetics
The compound’s molecular weight of 217035 and its physical properties, such as boiling point , could influence its bioavailability and pharmacokinetic profile.
Result of Action
Given the wide range of biological activities exhibited by related compounds , it’s plausible that this compound could have diverse effects at the molecular and cellular levels.
Properties
IUPAC Name |
1-(4-bromo-3-fluorophenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCTWSAITPPCBHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40628540 | |
Record name | 1-(4-Bromo-3-fluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40628540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
304445-49-6 | |
Record name | 1-(4-Bromo-3-fluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40628540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-bromo-3-fluorophenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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